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Compound of Interest

Compound Name: Tirabrutinib

Cat. No.: B611380

Application Notes and Protocols for Tirabrutinib
In Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tirabrutinib (also known as ONO-4059 or GS-4059) is a potent and highly selective second-
generation, irreversible inhibitor of Bruton's tyrosine kinase (BTK).[1][2][3] BTK is a critical non-
receptor tyrosine kinase in the B-cell receptor (BCR) signaling pathway, which is essential for
B-cell proliferation, differentiation, and survival.[4] Dysregulation of the BCR signaling pathway
is implicated in various B-cell malignancies. Tirabrutinib covalently binds to the cysteine
residue Cys481 in the active site of BTK, leading to the inhibition of its downstream signaling
pathways, including NF-kB, AKT, and ERK, ultimately inducing apoptosis in malignant B-cells.
[5] These application notes provide detailed protocols for the preparation of Tirabrutinib stock
solutions for use in in vitro cell culture experiments.

Tirabrutinib Properties

A summary of the key chemical and physical properties of Tirabrutinib hydrochloride is
provided in the table below.
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Property Value Reference

(R)-6-amino-9-(1-(but-2-
noylpyrrolidin-3-yl)-7-(4-

Chemical Name ynoyl)py y) _( [6]
phenoxyphenyl)-7,9-dihydro-

8H-purin-8-one hydrochloride

Molecular Formula C25H23CIN6O3 [61[7]
Molecular Weight 490.95 g/mol [6]
CAS Number 1439901-97-9 [6]

Solubility and Stock Solution Stability

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing Tirabrutinib stock
solutions. It is crucial to use anhydrous, high-purity DMSO to ensure the stability and integrity
of the compound.

Solvent Solubility Reference

> 95 mg/mL (approximatel
DMSO g (app y [1]
193.5 mM)

Storage and Stability:

Proper storage of Tirabrutinib stock solutions is critical to maintain their biological activity.
Aliquoting the stock solution into smaller, single-use volumes is highly recommended to avoid
repeated freeze-thaw cycles.

Storage Condition Duration Reference
-20°C in DMSO Up to 1 year [1]
-80°C in DMSO Up to 2 years [1]
Powder (dry) >2 years at -20°C [6]
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Experimental Protocols
Preparation of Tirabrutinib Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of Tirabrutinib in DMSO.

Materials:

Tirabrutinib hydrochloride (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Procedure:
o Calculate the required mass of Tirabrutinib:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 490.95 g/mol x 1000 mg/g = 4.91 mg
» Weighing Tirabrutinib:

o Carefully weigh out 4.91 mg of Tirabrutinib hydrochloride powder and place it in a sterile
microcentrifuge tube.

e Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Tirabrutinib
powder.

o Ensuring Complete Dissolution:
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o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in
a 37°C water bath can aid in dissolution if necessary.

» Aliquoting and Storage:

o Aliquot the 10 mM stock solution into smaller, single-use sterile tubes (e.g., 20 pL or 50
pL) to minimize freeze-thaw cycles.

o Store the aliquots at -20°C for up to one year or at -80°C for up to two years.

Preparation of Working Solutions for Cell Culture

To avoid precipitation of Tirabrutinib when adding it to aqueous cell culture media, a serial
dilution in DMSO should be performed first, followed by dilution in the cell culture medium. The
final concentration of DMSO in the cell culture should be kept below 0.5%, and ideally at or
below 0.1%, to minimize solvent-induced cytotoxicity. A vehicle control (medium with the same
final concentration of DMSO) should always be included in experiments.

Example: Preparing a 1 pM final concentration of Tirabrutinib in a 2 mL cell culture volume:
Step 1: Intermediate Dilution in DMSO
e From the 10 mM stock solution, prepare an intermediate dilution of 1 mM in DMSO.

o Take 10 pL of the 10 mM stock solution and add it to 90 uL of fresh DMSO to get a total
volume of 100 pL of 1 mM Tirabrutinib.

Step 2: Final Dilution in Cell Culture Medium

e To achieve a final concentration of 1 uM in 2 mL of cell culture medium, you will need to add
2 uL of the 1 mM intermediate stock solution.

o Calculation: (V1)(C1) = (V2)(C>2)
o V1=(2000 pL* 1 uM) /1000 puM = 2 L

e Add 2 pL of the 1 mM Tirabrutinib intermediate stock to the 2 mL of cell culture medium.
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» Mix thoroughly by gentle pipetting.
Vehicle Control:

e Add 2 pL of DMSO to 2 mL of cell culture medium to create a vehicle control with the same
final DMSO concentration (0.1%).

Signaling Pathway and Experimental Workflow
Diagrams

Tirabrutinib Mechanism of Action: Inhibition of the BCR
Signaling Pathway

Tirabrutinib targets and irreversibly inhibits Bruton's tyrosine kinase (BTK), a key enzyme in
the B-cell receptor (BCR) signaling pathway. The diagram below illustrates the simplified
signaling cascade and the point of inhibition by Tirabrutinib.
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Caption: Tirabrutinib inhibits BTK in the BCR signaling pathway.
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Experimental Workflow for Tirabrutinib Stock and
Working Solution Preparation

The following diagram outlines the logical workflow for preparing Tirabrutinib solutions for cell
culture experiments, from the initial powder to the final working concentration.

Stock Solution Preparation

Weigh PowdeHD\ssolve in DMSO 10 mM Stock Solution Aliquot Store at -20°C / -80°C

Dilute in DMSO

Tirabrutinib Powder

Working Solution Preparation
Intermediate Dilution Final Dilution in Working Solution

(e.g., 1 mM in DMSO) Cell Culture Medium (e.g., 1 uM)

Click to download full resolution via product page

Caption: Workflow for preparing Tirabrutinib solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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